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Compound of Interest

Compound Name: Ddctp

Cat. No.: B1222844 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents like 2',3'-Dideoxycytidine-5'-triphosphate (DDCTP) is a critical component of

laboratory safety and operational integrity. This document provides a comprehensive, step-by-

step guide to the proper disposal procedures for DDCTP, ensuring the safety of laboratory

personnel and compliance with standard environmental regulations.

Chemical and Physical Properties of DDCTP
A thorough understanding of the chemical and physical properties of DDCTP is foundational to

its safe handling and disposal. The following table summarizes key quantitative data for

DDCTP.
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Property Value

Molecular Formula C₉H₁₆N₃O₁₂P₃

Molecular Weight 451.16 g/mol

CAS Number 66004-77-1

Appearance
Varies; can be a solution in water or a powder.

[1]

Solubility Soluble in water.[1]

Storage Temperature -20°C.[1]

Purity Typically ≥90% or ≥98% (HPLC).[1]

Hazard Assessment and Safety Precautions
While a specific Safety Data Sheet (SDS) for DDCTP is not readily available, SDS for closely

related dideoxynucleoside triphosphates (ddNTPs), such as 2',3'-Dideoxythymidine-5'-O-

triphosphate, indicate that these compounds are not classified as hazardous substances

according to the Globally Harmonized System (GHS).[2] Similarly, the SDS for the related

compound 2'-deoxycytidine-5'-triphosphate also states it is not a hazardous substance.[3]

However, in the absence of a specific SDS for DDCTP, it is prudent to handle it as a chemical

of unknown toxicity and to follow standard laboratory chemical safety procedures.

Personal Protective Equipment (PPE) to be worn when handling DDCTP:

Safety glasses or goggles

Globo

Laboratory coat

Step-by-Step Disposal Protocol for DDCTP
The following protocol outlines the recommended procedure for the disposal of DDCTP waste.

This procedure is designed to minimize risk and ensure compliance with general laboratory
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waste guidelines.

Experimental Protocol: DDCTP Waste Disposal

Objective: To safely dispose of pure DDCTP and DDCTP-containing solutions.

Materials:

Designated chemical waste container (clearly labeled)

Personal Protective Equipment (PPE)

Spill containment materials (e.g., absorbent pads)

Procedure:

Segregation of Waste:

Collect all waste containing DDCTP, including unused solutions, contaminated labware

(e.g., pipette tips, microcentrifuge tubes), and spill cleanup materials, in a designated and

clearly labeled hazardous waste container.

Do not mix DDCTP waste with other incompatible waste streams. If DDCTP is part of a

reaction mixture, the disposal protocol for the most hazardous component of the mixture

should be followed.

Container Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "2',3'-

Dideoxycytidine-5'-triphosphate," the concentration (if applicable), and the date.

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area, away from general laboratory traffic.

Disposal Request:
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Arrange for the disposal of the chemical waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor. Follow

your institution's specific procedures for waste pickup.

Spill Management:

In the event of a spill, wear appropriate PPE.

Contain the spill using absorbent pads or other suitable materials.

Clean the affected area with a suitable solvent (e.g., water), and collect all cleanup

materials in the designated DDCTP waste container.

Disposal of DDCTP in Biological Waste
DDCTP is commonly used in Sanger sequencing, and the resulting waste may be considered

biological waste if it contains recombinant DNA or other biological agents. In such cases, the

waste must be decontaminated before disposal.

Experimental Protocol: Decontamination of DDCTP-Containing Biological Waste

Objective: To decontaminate liquid biological waste containing DDCTP prior to disposal.

Materials:

10% bleach solution (or other approved disinfectant)

Appropriate waste container for treated biohazardous waste

Procedure:

Chemical Disinfection:

To the liquid waste containing DDCTP, add a 10% bleach solution to achieve a final

concentration of at least 10% bleach.

Allow the mixture to sit for a minimum of 30 minutes to ensure complete disinfection.

Disposal of Treated Waste:
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After disinfection, the treated liquid waste can typically be disposed of down the sanitary

sewer with copious amounts of water, provided this is in accordance with local regulations.

Consult your institution's EHS guidelines for confirmation.

Solid waste (e.g., contaminated gels) should be placed in the appropriate biohazardous

waste stream for autoclaving and disposal.

Logical Workflow for DDCTP Disposal
The following diagram illustrates the decision-making process for the proper disposal of

DDCTP waste.

Start: DDCTP Waste Generated

Is the waste mixed with other hazardous chemicals?

Follow disposal protocol for the most hazardous component.

Yes

Is the waste considered biological waste (e.g., contains recombinant DNA)?

No

Decontaminate with 10% bleach solution for at least 30 minutes.

Yes

Collect in a labeled hazardous waste container.

No

Dispose of treated liquid down the sanitary sewer with copious water (check local regulations). Dispose of decontaminated solid waste in the appropriate biohazardous waste stream. Arrange for disposal through Environmental Health & Safety (EHS).

Click to download full resolution via product page

Caption: A flowchart outlining the decision-making process for the proper disposal of DDCTP
waste.
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By adhering to these procedures, laboratories can maintain a safe working environment and

ensure the responsible management of chemical waste. Always consult your institution's

specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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